Cas no 887466-30-0 (3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-3-yl)ethylurea)

• Product name: 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-3-yl)ethylurea
• CAS No: 887466-30-0
• MF: C₂₁H₂₁ClN₄O₂
• MW: 396.870043516159
• CID: 5511730

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-3-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(4-chlorophenyl)-5-oxo-3-pyrrolidinyl]-N'-[2-(1H-indol-3-yl)ethyl]-
• 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-3-yl)ethylurea

• Inchi： 1S/C21H21ClN4O2/c22-15-5-7-17(8-6-15)26-13-16(11-20(26)27)25-21(28)23-10-9-14-12-24-19-4-2-1-3-18(14)19/h1-8,12,16,24H,9-11,13H2,(H2,23,25,28)
• InChI Key： UXZDUCKOQZKWQY-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(Cl)C=C2)C1)C(NCCC1C2=C(NC=1)C=CC=C2)=O

Additional information on 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-3-yl)ethylurea

3-(1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)-1-(2-(1H-indol-3-yl)ethyl)urea: A Comprehensive Overview

The compound 3-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-1-(2-(1H-indol-3-yl)ethyl)urea (CAS No. 887466-30-0) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of 3-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-1-(2-(1H-indol-3-yl)ethyl)urea is characterized by a urea group, a pyrrolidinone ring, and an indole moiety. These structural elements contribute to its biological activity and stability. The 4-chlorophenyl group introduces electronic effects that enhance the molecule's interactions with target proteins, while the indole ring provides additional flexibility and hydrogen bonding capabilities. Recent research has demonstrated that these features make the compound a potential candidate for treating neurodegenerative diseases and cancer.

One of the most notable aspects of this compound is its ability to modulate cellular signaling pathways. Studies have shown that 3-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-1-(2-(1H-indol-3-yl)ethyl)urea can inhibit key enzymes involved in inflammation and apoptosis. For instance, it has been found to suppress the activity of cyclooxygenase (COX), which is a major target in anti-inflammatory drug development. This inhibition not only reduces inflammation but also exhibits anti-cancer properties by inducing programmed cell death in malignant cells.

The synthesis of CAS No. 887466-30-0 involves a multi-step process that combines advanced organic chemistry techniques. The starting materials include 4-chlorophenylacetic acid, which undergoes cyclization to form the pyrrolidinone ring. Subsequent steps involve coupling reactions with indole derivatives to introduce the indole moiety and urea functional groups. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound, reducing production costs and minimizing waste.

In terms of pharmacokinetics, 3-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-1-(2-(1H-indol-3-yl)ethyl)urea exhibits favorable absorption and bioavailability profiles. Preclinical studies have demonstrated that the compound can be effectively absorbed through oral administration, with optimal distribution in target tissues. Its half-life is sufficiently long to ensure sustained therapeutic effects, while its metabolism pathways are well-characterized, making it suitable for long-term use.

Recent clinical trials have further validated the therapeutic potential of this compound. In phase I studies, it was found to be well-tolerated by healthy volunteers, with no significant adverse effects reported at recommended doses. Phase II trials focusing on patients with chronic inflammatory diseases have shown promising results, with significant reductions in inflammatory markers observed. These findings suggest that CAS No. 887466-30-0 could become a valuable addition to the arsenal of treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of 3-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-1-(2-(1H-indol-3